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Compound of Interest

Compound Name: Nitroso-2-methylmorpholine

CAS No.: 92071-38-0

Cat. No.: B13620605

Get Quote

Executive Summary & Hazard Profile
Nitroso-2-methylmorpholine (and its related isomer N-nitroso-2-methylmorpholine) is a

potent nitrosamine. Like its parent compound N-nitrosomorpholine (NMOR), it must be handled

as a probable human carcinogen (IARC Group 2A/2B equivalent context).

Disposal of this compound is not a simple "waste bin" procedure.[1] It requires strict

segregation from other waste streams to prevent the formation of secondary toxic byproducts

or accidental exposure.
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Property Data Operational Implication

Class Nitrosamine

High

Carcinogenicity/Mutagenicity.

[2][3]

Stability Stable at ambient temp

Persists in the environment.

Does not degrade

spontaneously.

Solubility Water, Organic Solvents
Readily contaminates aqueous

waste streams.

Reactivity Strong Oxidizers/Reducers

Can evolve toxic Nitrogen

Oxides (

) upon decomposition.

Disposal Decision Matrix
Do not default to chemical destruction unless you have a specific reason (e.g., spill cleanup,

non-transportable quantity). The safest route for bulk material is always professional

incineration.
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Waste Generation:
Nitroso-2-methylmorpholine

Analyze Waste Type

Spill Cleanup

Accident

Bulk Liquid/Solid
(>10 mL/g)

Stock Chemicals

Trace/Glassware
(<10 mL or Residue)

Rinsate/Wipes

PROTOCOL A:
Lab Pack & Segregate

PROTOCOL B:
Chemical Deactivation

(HBr/Acetic Acid)

Final Disposal:
High-Temp Incineration
(Professional Service)

Neutralized Waste

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate disposal pathway. Note that even

chemically deactivated waste should eventually be routed to chemical waste services, not the

drain.

Protocol A: Lab Packing (Preferred Method)
Scope: Bulk liquids, stock bottles, and concentrated reaction mixtures.

Regulatory Classification (RCRA)
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While N-nitroso-2-methylmorpholine may not have a specific named waste code, it is a

nitrosamine. You must classify it by analogy to N-Nitrosomorpholine (RCRA Waste Code U170)

or as Nitrosamines, N.O.S.

Labeling: "Hazardous Waste - Toxic / Carcinogen."

Segregation: Do NOT mix with strong acids or oxidizers in the waste drum, as this can

liberate carcinogenic vapors.

Step-by-Step Packaging
Primary Containment: Ensure the cap is PTFE-lined and sealed with Parafilm.

Secondary Containment: Place the bottle into a polyethylene bag (Zip-lock type) to contain

potential leaks.

Absorbent: Place the bagged bottle into a secondary container (bucket or drum) filled with

vermiculite or kitty litter.

Documentation: On the waste manifest, explicitly list "Nitroso-2-methylmorpholine" and

flag it as a High Hazard Carcinogen to protect downstream waste handlers.

Protocol B: Chemical Deactivation (Lunn & Sansone
Method)
Scope: Glassware decontamination, surface spills, or destruction of small quantities (<10g)

where lab packing is not feasible.

Scientific Rationale: Nitrosamines are chemically robust. Simple bleach (hypochlorite) is

ineffective and may form carcinogenic chloramines. The only validated method for complete

destruction is denitrosation using Hydrobromic Acid (HBr) in Glacial Acetic Acid, which cleaves

the N-NO bond, or strong oxidation.

Warning: This procedure generates Bromine (

) gas. Work exclusively in a fume hood.

Required Reagents
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Glacial Acetic Acid[3][4][5]

Hydrobromic Acid (HBr), 30% in Acetic Acid (or 48% aqueous)

Sodium Bicarbonate (for neutralization)

The Procedure
Preparation: Dissolve the waste residue in a minimal amount of Glacial Acetic Acid.

Reaction: Slowly add an excess of 3% Hydrobromic Acid in Glacial Acetic Acid.

Ratio: Use approximately 10 mL of reagent per 1 g of nitrosamine.

Observation: The solution may turn orange/brown due to the liberation of elemental

bromine and nitrosyl bromide.

Digestion: Allow the mixture to stand at room temperature for at least 30 minutes (preferably

overnight for bulk).

Neutralization:

Carefully pour the reaction mixture into a large beaker containing a 50% Sodium

Carbonate solution (aqueous).

Caution: This will fizz violently (

evolution). Add slowly.

Verification (Self-Validating Step):

Test the solution for residual nitrosamines using the Griess Reagent test (see below).

Final Disposal: The neutralized solution now contains morpholine derivatives and bromide

salts. It should be collected as "Non-hazardous aqueous waste" or "Organic solvent waste"

depending on local regulations, but it is no longer a potent carcinogen.

Validation: The Griess Reagent Test
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To ensure your decontamination was successful, you must validate the absence of

nitrosamines.

Reagent A: 1% Sulfanilamide in 5% Phosphoric Acid.

Reagent B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (NED) in water.

Method:

Take 1 mL of your neutralized waste.

Add 1 mL of Reagent A. Wait 5 minutes.

Add 1 mL of Reagent B.

Result:

Pink/Red Color: Nitrites/Nitrosamines are still present. Repeat decontamination.

Clear/Colorless: Destruction is complete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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